Cas no 114195-69-6 (1-(2-acetylphenyl)propan-1-one)

1-(2-acetylphenyl)propan-1-one structure
114195-69-6 structure
Product Name:1-(2-acetylphenyl)propan-1-one
CAS No:114195-69-6
MF:C11H12O2
MW:176.211783409119
CID:2612485
PubChem ID:13828258
Update Time:2025-04-21

1-(2-acetylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-acetylphenyl)propan-1-one
    • 1-Acetyl-2-propionylbenzol
    • DTXCID10501432
    • DTXSID70550648
    • SCHEMBL2633244
    • 114195-69-6
    • Inchi: 1S/C11H12O2/c1-3-11(13)10-7-5-4-6-9(10)8(2)12/h4-7H,3H2,1-2H3
    • InChI Key: HTJSJXAHKLEWHK-UHFFFAOYSA-N
    • SMILES: O=C(CC)C1C=CC=CC=1C(C)=O

Computed Properties

  • Exact Mass: 176.083729621Da
  • Monoisotopic Mass: 176.083729621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 34.1Ų

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